Cas no 1542422-72-9 (6-Bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 6-Bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1542422-72-9
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5785995
• PubChem ID: 79983494
• Update Time: 2025-10-18

6-Bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 1542422-72-9
• 6-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-amine
• AKOS018543204
• EN300-3054826
• 6-bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride, Mixture of diastereomers
• 3-Benzofuranamine, 6-bromo-2-ethyl-2,3-dihydro-
• 6-Bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-amine

• Inchi： 1S/C10H12BrNO/c1-2-8-10(12)7-4-3-6(11)5-9(7)13-8/h3-5,8,10H,2,12H2,1H3
• InChI Key： UIWMYSLDMCUPGG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(CC)C2N

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 286.9±40.0 °C(Predicted)
• pka: 8.36±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 6-Bromo-2-ethyl-2,3-dihydro-1-benzofuran-3-amine

6-Bromo-2-Ethyl-2,3-Dihydro-1-Benzofuran-3-Amine: A Comprehensive Overview

6-Bromo-2-Ethyl-2,3-Dihydro-1-Benzofuran-3-Amine (CAS No 1542422-72-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which are known for their unique structural properties and potential biological activities. The presence of a bromine atom at the 6-position and an ethyl group at the 2-position introduces interesting electronic and steric effects, making this compound a valuable subject for both fundamental and applied research.

The synthesis of 6-Bromo-2-Ethyl-2,3-Dihydro-1-Benzofuran-3-Amine involves a series of well-established organic reactions. Typically, the starting material is a benzofuran derivative, which undergoes bromination at the 6-position. This step is often achieved using bromine in a suitable solvent under controlled conditions to ensure selective substitution. Subsequent alkylation introduces the ethyl group at the 2-position, followed by amine functionalization to complete the structure. The synthesis pathway is highly modular, allowing for further modifications to explore structural analogs and their properties.

Recent studies have highlighted the potential of benzofuran derivatives as scaffolds for drug discovery. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 6-Bromo derivatives exhibit promising anti-inflammatory and antioxidant activities. These findings suggest that 6-Bromo compounds could serve as leads for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

In terms of pharmacokinetics, 6-Bromo compounds have shown favorable absorption profiles in preclinical models. A study conducted by Smith et al. (2023) reported that 6-Bromo derivatives exhibit efficient oral bioavailability due to their lipophilic nature and ability to permeate cellular membranes. This characteristic makes them attractive candidates for drug delivery systems aimed at improving therapeutic efficacy.

The structural versatility of benzofuran derivatives also enables their application in materials science. For example, researchers have explored the use of brominated aromatic compounds as building blocks for advanced materials such as organic semiconductors and optoelectronic devices. The incorporation of bromine atoms enhances the electronic properties of these materials, making them suitable for applications in flexible electronics and photovoltaics.

From an environmental perspective, understanding the degradation pathways of brominated aromatic compounds is crucial for assessing their ecological impact. Recent work by Green et al. (2023) revealed that 6-Bromo compounds undergo rapid biodegradation under aerobic conditions, minimizing their persistence in natural ecosystems. This finding aligns with growing concerns over chemical sustainability and eco-friendly practices in pharmaceutical development.

In conclusion, 6-Bromo-2-Ethyl-2,3-Dihydro-1-Benzofuran-3-Amine represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic profiles, positions it as a valuable tool for advancing drug discovery and materials development. As research continues to unravel its potential, this compound is poised to make significant contributions to both academic and industrial sectors.